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Compound of Interest

Compound Name: 9-(Bromomethyl)acridine

Cat. No.: B074509

As a vital reagent in biomedical research and organic synthesis, particularly in the development
of anticancer agents and fluorescent probes, 9-(Bromomethyl)acridine demands meticulous
handling procedures to ensure laboratory safety.[1] Its utility as a DNA intercalator and as a
building block for complex molecules underscores its importance, but also hints at its potential
biological reactivity.[1] This guide provides essential, field-tested protocols for the safe
handling, storage, and disposal of 9-(Bromomethyl)acridine, designed for researchers and
drug development professionals.

Hazard Identification and Core Properties

9-(Bromomethyl)acridine is a pale yellow to brown powder.[1][2] While it is a combustible
solid, it does not have a listed flash point.[3] The primary hazards associated with this
compound are irritation to the skin, eyes, and respiratory system.[3] It is classified as a skin
irritant (Category 2), eye irritant (Category 2), and may cause respiratory irritation (Specific
Target Organ Toxicity - Single Exposure, Category 3).[3][4]
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Property Data Source
CAS Number 1556-34-9 [L][2]13][5]
Molecular Formula C14H10BrN [11[31[5]
Molecular Weight 272.14 g/mol [11[31[5]
Pale yellow to brown
Appearance [1][2]
powder/crystal
Melting Point 160-165 °C [2][3]
o Skin Irrit. 2, Eye Irrit. 2, STOT
Hazard Classifications [3]
SE 3
Signal Word Warning [31[6]

H315: Causes skin
irritation.H319: Causes serious

Hazard Statements S [31[6]
eye irritation.H335: May cause

respiratory irritation.

Personal Protective Equipment (PPE): Your First Line of
Defense

A multi-layered approach to PPE is mandatory when handling 9-(Bromomethyl)acridine to
mitigate the risks of exposure through inhalation, skin contact, or eye contact.

» Respiratory Protection: A NIOSH-approved N95 dust mask or a higher-level respirator is
essential to prevent the inhalation of the powder, especially when weighing or transferring
the solid.[3][7] In situations with a higher potential for aerosolization, a full-face respirator
offers more comprehensive protection.[8]

o Eye and Face Protection: Chemical safety goggles that provide a snug fit are required to
protect against splashes or airborne particles.[8] For enhanced protection, especially when
handling larger quantities, the use of a face shield in conjunction with goggles is strongly
recommended.[7][8]
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» Hand Protection: Chemical-resistant gloves are mandatory.[9] Nitrile or neoprene gloves are
suitable choices for handling this compound.[8] It is critical to inspect gloves for any signs of
degradation or perforation before each use and to practice proper glove removal techniques
to avoid skin contamination.

o Body Protection: A laboratory coat is the minimum requirement. For procedures with a higher
risk of spillage, a chemical-resistant apron or coveralls should be worn to provide an
additional barrier.[8][9] Ensure that all skin is covered.

Operational Plan: From Receipt to Disposal

A systematic workflow is crucial for minimizing exposure and preventing accidents.

e Receiving and Storage: Upon receipt, store 9-(Bromomethyl)acridine in a tightly sealed
container in a cool, dry, and well-ventilated area, away from incompatible substances.[10]
Recommended storage is between 2-8 °C under an inert gas.[1] The compound is also
noted to be moisture-sensitive.[2][11]

e Weighing and Aliquoting:

o Perform all manipulations of the solid compound within a certified chemical fume hood to
control airborne patrticles.

o Use anti-static weighing paper or a weighing boat.
o Minimize the creation of dust by handling the powder gently.

o After weighing, securely seal the primary container and decontaminate the exterior before
returning it to storage.

o Clean the weighing area and any utensils used with a suitable solvent (e.g., ethanol) and
dispose of the waste appropriately.

o Ensure all necessary PPE is correctly worn.

o Conduct the entire procedure within a chemical fume hood.
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e Add the desired solvent to the vessel first, then slowly add the pre-weighed 9-
(Bromomethyl)acridine to the solvent to minimize dust formation.

« If sonication is required for dissolution, ensure the container is capped to prevent
aerosolization.

Emergency Procedures: Spill and Exposure
Management

Rapid and correct response to an emergency is critical.

The following diagram outlines the procedural flow for managing a spill of 9-
(Bromomethyl)acridine.
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Caption: Workflow for managing a 9-(Bromomethyl)acridine spill.
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 Inhalation: Immediately move the affected individual to fresh air.[10][12] If breathing is
difficult, administer oxygen. Seek immediate medical attention.[9]

» Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area
thoroughly with soap and plenty of water for at least 15 minutes.[2][6][9] Seek medical advice
if irritation persists.[6][9]

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[6] Remove contact lenses if present
and easy to do.[6] Seek immediate medical attention.[10]

 Ingestion: Do NOT induce vomiting.[12] If the person is conscious, rinse their mouth with
water and have them drink one or two glasses of water to dilute the chemical.[12] Seek
immediate medical attention.

Disposal Plan

All waste containing 9-(Bromomethyl)acridine, including contaminated PPE, empty
containers, and spill cleanup materials, must be treated as hazardous waste.

o Collect all solid and liquid waste in separate, clearly labeled, and sealed containers.
¢ Do not mix with other waste streams unless compatibility has been confirmed.

» Dispose of the hazardous waste through your institution's Environmental Health and Safety
(EHS) office, following all local, state, and federal regulations.[9]

By adhering to these detailed procedures, researchers can confidently and safely handle 9-
(Bromomethyl)acridine, harnessing its scientific potential while prioritizing personal and
environmental safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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